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Compound of Interest

Compound Name: Methyl 2-furoate

Cat. No.: B073834

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides essential, immediate safety and logistical
information for the handling of Methyl 2-furoate, including detailed operational and disposal
plans.

Chemical Properties and Hazards

Methyl 2-furoate is a combustible liquid that is toxic if swallowed and harmful in contact with
skin.[1][2] It is known to cause skin and serious eye irritation, and may also lead to respiratory
irritation.[1][2]
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Physical and Chemical Properties

CAS Number 611-13-2[1]

Molecular Formula C6H603

Molecular Weight 126.11 g/mol

Appearance Colorless to Yellow to Green clear liquid[2]
Boiling Point 181 °C[2]

Flash Point 73 °C (163.4 °F) - closed cup[1][2]
Density 1.179 g/mL at 25 °C

Solubility Slightly soluble in water[1]

Hazard Identification

Signal Word

Danger[1][2]

Hazard Statements

H227: Combustible liquid[1][2]

H301: Toxic if swallowed[1][2]

H312: Harmful in contact with skin[1]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1]

Operational Plan: Handling Methyl 2-furoate

A systematic approach is crucial when working with Methyl 2-furoate to minimize exposure

and ensure laboratory safety.

1. Pre-Handling Preparations:

o Ventilation: All work with Methyl 2-furoate must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1][3]
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o Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[4]

» Personal Protective Equipment (PPE): Before handling, all personnel must be equipped with

the appropriate PPE. (See table below)

o Spill Kit: A spill kit suitable for flammable and toxic liquids should be available in the

immediate vicinity.

N

. Required Personal Protective Equipment (PPE):

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)

approved standards.[1]

To protect against splashes
and vapors that can cause

serious eye irritation.

Hand Protection

Chemical impermeable gloves
that satisfy EU Directive
89/686/EEC and the standard
EN 374.[1]

To prevent skin contact, as the
chemical is harmful and

causes skin irritation.

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[3][5] A lab coat

is mandatory.

To protect against accidental

skin contact.

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, a
full-face respirator with an
appropriate cartridge (e.g.,
organic vapor) is necessary.[1]

[3]

To prevent respiratory tract

irritation from inhaling vapors.

3. Step-by-Step Handling Procedure:

e Don all required PPE before entering the designated handling area.
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o Place absorbent, disposable bench paper on the work surface within the fume hood.

o Carefully open the container of Methyl 2-furoate, avoiding any splashes.

e Use only non-sparking tools for transferring the chemical.[1]

o Dispense the required amount of the chemical slowly and carefully.

o Keep the container tightly closed when not in use.[1][5]

o After handling, wash hands and any exposed skin thoroughly with soap and water.[1][3]
o Clean the work area and any equipment used.

4. Emergency Procedures:

« In case of skin contact: Immediately take off contaminated clothing. Wash the affected area
with soap and plenty of water.[1] Seek medical attention if irritation occurs.[2]

 In case of eye contact: Rinse cautiously with water for at least 15 minutes.[1][2] Remove
contact lenses if present and easy to do so. Continue rinsing and consult a doctor
immediately.[1][2]

« If inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, provide artificial respiration, but do not use mouth-to-mouth resuscitation if
the chemical was ingested or inhaled.[1][3] Seek immediate medical attention.

« If swallowed: Do NOT induce vomiting.[1][3] Rinse the mouth with water. Never give anything
by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

[3]

e In case of a spill: Evacuate personnel to a safe area.[1] Remove all sources of ignition.[1][5]
Use spark-proof tools and explosion-proof equipment.[1] Absorb the spill with inert material
(e.g., sand, silica gel) and collect it in a suitable, closed container for disposal.[5] Prevent the
chemical from entering drains.[1]

Disposal Plan
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Proper disposal of Methyl 2-furoate and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

. Waste Segregation and Collection:
All waste containing Methyl 2-furoate must be treated as hazardous waste.

Collect all liquid and solid waste contaminated with Methyl 2-furoate in a designated,
properly labeled, and sealed container.

Do not mix with other incompatible waste streams.
. Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the name
"Methyl 2-furoate”.

The label should also display the appropriate hazard pictograms (e.g., flammable, toxic,
irritant).

. Storage of Waste:

Store the waste container in a well-ventilated, cool, and dry area, away from sources of
ignition and incompatible materials.[1][5]

The storage area should be secure and accessible only to authorized personnel.
. Disposal Method:

The disposal of Methyl 2-furoate must be carried out by a licensed chemical destruction
plant.[1]

Controlled incineration with flue gas scrubbing is a suitable method.[1]
Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.[1]

Empty containers should be triple-rinsed (or equivalent) and can then be offered for recycling
or reconditioning.[1] Alternatively, they can be punctured to render them unusable and
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disposed of in a sanitary landfill.[1]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Methyl 2-furoate from
preparation to disposal.

Safe Handling Workflow for Methyl 2-furoate

Preparation

heck Equipment

Don PPE

Proceed to Fume Hood
Chemical Handling
Task Complete

If Spill Occurs

Post-Handling Spill Response

Segregate Waste Collect Waste

Waste Disposal
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Caption: Workflow for the safe handling of Methyl 2-furoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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